Cas no 1803792-09-7 (2-Difluoromethoxy-5-(trifluoromethoxy)benzonitrile)

• Product Name: 2-Difluoromethoxy-5-(trifluoromethoxy)benzonitrile
• CAS No: 1803792-09-7
• MF: C₉H₄F₅NO₂
• MW: 253.125579833984
• CID: 4705834
• Update Time: 2023-08-15

2-Difluoromethoxy-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxy-5-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C9H4F5NO2/c10-8(11)16-7-2-1-6(3-5(7)4-15)17-9(12,13)14/h1-3,8H
• InChI Key： XSMSHPOPEGVLMB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C#N)C=1)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Topological Polar Surface Area: 42.2